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Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204

This technical guide provides a comprehensive overview of 2,6-Dimethyl-5-heptenal, a
significant aliphatic aldehyde in the flavor and fragrance industries. The document is intended
for researchers, scientists, and professionals in drug development, offering detailed information
on its chemical properties, synthesis, and common applications.

Chemical Identity and Nomenclature

2,6-Dimethyl-5-heptenal is an organic compound classified as a medium-chain aldehyde and
a monounsaturated fatty aldehyde.[1][2] It is a key component in creating melon and cucumber
fragrances and is also found naturally in organisms like Magnolia officinalis and Glycine max.[1]

[3]
Synonyms and Common Names:

A variety of synonyms and trade names are used to identify 2,6-Dimethyl-5-heptenal:

(¥)-2,6-Dimethyl-5-heptenal[1]

2,6-Dimethyl-5-hepten-1-al[3][4]

2,6-Dimethylhept-5-enal[1][4]

5-HEPTENAL, 2,6-DIMETHYL-[1]

Bergamal[1][4]
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Dimethyl heptenal[1][2][5]

Melon aldehyde|6]

Melonal[1][4][6][71[8][°]

MELOMOR]1]

2,6-DMH[L][2][5]

Chemical Identifiers:

Identifier Value

CAS Number 106-72-9[1][3][41[71[8]
EC Number 203-427-2[1][71[9]
FEMA Number 2389[1][9]

UNII Z331YX9EL9[1]

Physicochemical Properties

2,6-Dimethyl-5-heptenal is typically a colorless to pale yellow liquid.[6] It is soluble in alcohol
and paraffin oil but insoluble in water.[3]

Quantitative Data Summary:
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Property Value Source(s)
Molecular Formula CoH160 [316]1[71[8]
Molecular Weight 140.22 g/mol (1103171181
Density 0.851-0.879 g/mL at 25 °C [7119]
Boiling Point 116-124 °C at 100 mmHg [3B161[719]
Refractive Index n20/D 1.442 - 1.447 [31[6]1[7]
Flash Point 62 °C (143.6 °F) 9]
Appearance Colorless to pale yellow liquid [6][10]
Odor Profile Green, melon, cucumber, 31[9]

sweet, watermelon

Experimental Protocols

Synthesis of 2,6-Dimethyl-5-heptenal:

A common method for the synthesis of 2,6-Dimethyl-5-heptenal involves the Darzens reaction

of 6-methyl-5-hepten-2-one with ethyl chloroacetate. The process proceeds through an

intermediate glycidate which is then saponified and decarboxylated to yield the final product.[3]

Another patented synthetic route involves a multi-step process:[11]

e Reduction: 6-methyl-5-hepten-2-one is reduced using aluminum isopropoxide in a benzene

or toluene solution at 60-120°C. This is followed by acid hydrolysis to produce 6-methyl-5-

hepten-2-ol.[11]

o Halogenation: The resulting alcohol is reacted with a halogenating agent (such as

phosphorus trichloride, phosphorus tribromide, or thionyl chloride) at -10 to 80°C to form 2-

chloro-6-methyl-5-heptene or 2-bromo-6-methyl-5-heptene.[11]

o Grignard Reaction and Addition: The halogenated compound reacts with magnesium to form

a Grignard reagent. This reagent then undergoes a Grignard addition reaction with a formate
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(like methyl, ethyl, or propyl formate) at -10 to 30°C. The final product, 2,6-dimethyl-5-
heptenal, is obtained after acid hydrolysis and vacuum distillation.[11]

Chemical Reactions and Workflows
Concerted Ene Reaction:

2,6-Dimethyl-5-heptenal can undergo a concerted ene reaction to form a zwitterion, which
then further reacts to yield the ene product.[3][7][8] This reactivity is a key aspect of its
chemical behavior and potential for use in organic synthesis.[6]

2,6-Dimethyl-5-heptenal [—Cconcerted Ene Reaction | 7 iverion Intermediate |—unher Reaction o B Aol

Click to download full resolution via product page

A diagram illustrating the concerted ene reaction of 2,6-Dimethyl-5-heptenal.

Synthesis Workflow:

The synthesis method described in the patent can be visualized as a multi-step workflow,
highlighting the progression from starting materials to the final product.
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Starting Material

6-methyl-5-hepten-2-one
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l
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l

3. Halogenation

.

4. Grignard Reagent
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l
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l
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:

7. Vacuum Distillation
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A workflow diagram of the synthesis of 2,6-Dimethyl-5-heptenal.
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Applications and Uses

The primary applications of 2,6-Dimethyl-5-heptenal are in the flavor and fragrance industries.
[6][12]

e Fragrance: It is used to impart fresh, green, and melon-like notes to perfumes, air
fresheners, and personal care products.[3][12]

o Flavor: Itis used in small amounts as a flavoring agent in foods and beverages to enhance
fruit notes, particularly melon and cucumber.[1][6][12] It is recognized as a synthetic flavoring
substance permitted for direct addition to food for human consumption.[13]

e Organic Synthesis: Due to its chemical reactivity, it serves as a versatile intermediate in the
synthesis of more complex molecules for pharmaceuticals and agrochemicals.[6][12]

Safety and Handling

2,6-Dimethyl-5-heptenal is classified as a combustible liquid and may cause an allergic skin
reaction.[9][10] Standard safety precautions, including the use of personal protective
equipment such as gloves and eye protection, should be followed when handling this chemical.
[9] It should be stored in a well-ventilated place and kept cool.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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